Cas no 1206993-40-9 (ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 1206993-40-9
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5450914
• Update Time: 2025-05-22

ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• BZXHRSLDMNKFEJ-UHFFFAOYSA-N
• ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate

• Inchi： 1S/C15H18N2O3S/c1-4-20-14(18)10-21-15-16-9-13(17(15)2)11-5-7-12(19-3)8-6-11/h5-9H,4,10H2,1-3H3
• InChI Key： BZXHRSLDMNKFEJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate

Ethyl 2-{[5-(4-Methoxyphenyl)-1-Methyl-1H-Imidazol-2-Yl]Sulfanyl}Acetate (CAS No. 1206993-40-9): A Comprehensive Overview

Ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate (CAS No. 1206993-40-9) is a specialized organic compound with a unique molecular structure that combines an imidazole ring, a methoxyphenyl group, and an ethyl acetate moiety. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the imidazole core, a common motif in bioactive molecules, enhances its relevance in drug discovery and development.

The ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate structure features a sulfur-containing linker, which contributes to its reactivity and potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in synthesizing novel heterocyclic compounds, which are widely explored for their therapeutic properties. The compound’s CAS number 1206993-40-9 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

In recent years, the demand for imidazole derivatives has surged, driven by their applications in developing anti-inflammatory, antimicrobial, and anticancer agents. The 4-methoxyphenyl substituent in this compound further enhances its pharmacological potential, as methoxy groups are known to influence drug metabolism and bioavailability. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate offers a valuable building block for constructing complex molecules. Its sulfanylacetate moiety enables diverse functionalization, making it a candidate for click chemistry applications—a hot topic in modern drug discovery. The compound’s compatibility with green chemistry principles also resonates with the growing emphasis on sustainable synthetic methodologies.

The agrochemical sector has also shown interest in CAS 1206993-40-9, particularly in developing novel crop protection agents. Imidazole-based compounds are known for their fungicidal and herbicidal activities, and the structural features of this derivative may contribute to enhanced efficacy and environmental safety. This aligns with global efforts to address food security challenges through innovative agricultural solutions.

Analytical characterization of ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity assessment and structural verification, critical for research and industrial applications. The compound’s stability under various conditions is another area of investigation, particularly for formulation scientists working on drug delivery systems.

Market trends indicate rising demand for specialized chemical intermediates like 1206993-40-9, driven by expanding pharmaceutical R&D budgets and the need for novel therapeutic scaffolds. Patent analyses reveal growing intellectual property activity around similar imidazole derivatives, suggesting commercial potential for this compound. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet research and production needs.

For researchers exploring structure-activity relationships (SAR), ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate presents an interesting case study. The compound’s modular structure allows systematic modifications to optimize biological activity, a strategy central to contemporary drug design. Computational chemistry approaches, including molecular docking and QSAR modeling, can further elucidate its potential interactions with biological targets.

Safety and handling of CAS 1206993-40-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. The compound’s material safety data sheet (MSDS) provides detailed guidance for storage and disposal, emphasizing the importance of responsible chemical management in research environments.

Looking ahead, ethyl 2-{[5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetate is poised to remain relevant in chemical research, particularly as interest grows in multi-target therapeutics and hybrid molecules. Its structural features align with several drug discovery paradigms, including fragment-based design and privileged scaffold utilization. Continued exploration of this compound may yield valuable insights for both academic and industrial applications.